2-Pentadecanone
2-Pentadecanone
2-Pentadecanone belongs to the class of volatile ketones that is reported as a flavor/aroma component in a variety of food and beverages including rice and Kangra orthodox black tea. It is also reported as an aromatic component in Rosa hybrida and Thai fragrant orchids.
2-Pentadecanone is a ketone.
, also known as pentadecan-2-one or fema 3724, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is a celery, fresh, and jasmin tasting compound that can be found in a number of food items such as fruits, herbs and spices, green vegetables, and milk and milk products. This makes a potential biomarker for the consumption of these food products.
2-Pentadecanone is a ketone.
, also known as pentadecan-2-one or fema 3724, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is a celery, fresh, and jasmin tasting compound that can be found in a number of food items such as fruits, herbs and spices, green vegetables, and milk and milk products. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
2345-28-0
VCID:
VC21249534
InChI:
InChI=1S/C15H30O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(2)16/h3-14H2,1-2H3
SMILES:
CCCCCCCCCCCCCC(=O)C
Molecular Formula:
C15H30O
Molecular Weight:
226.4 g/mol
2-Pentadecanone
CAS No.: 2345-28-0
Cat. No.: VC21249534
Molecular Formula: C15H30O
Molecular Weight: 226.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Pentadecanone belongs to the class of volatile ketones that is reported as a flavor/aroma component in a variety of food and beverages including rice and Kangra orthodox black tea. It is also reported as an aromatic component in Rosa hybrida and Thai fragrant orchids. 2-Pentadecanone is a ketone. , also known as pentadecan-2-one or fema 3724, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is a celery, fresh, and jasmin tasting compound that can be found in a number of food items such as fruits, herbs and spices, green vegetables, and milk and milk products. This makes a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 2345-28-0 |
| Molecular Formula | C15H30O |
| Molecular Weight | 226.4 g/mol |
| IUPAC Name | pentadecan-2-one |
| Standard InChI | InChI=1S/C15H30O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(2)16/h3-14H2,1-2H3 |
| Standard InChI Key | CJPNOLIZCWDHJK-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCC(=O)C |
| Canonical SMILES | CCCCCCCCCCCCCC(=O)C |
| Boiling Point | 294.0 °C |
| Melting Point | 39.5 °C Mp 39 ° 39°C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator